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Compound of Interest

Compound Name:
4-(Cyclohexylamino)butane-1-

sulfonic acid

Cat. No.: B062748 Get Quote

This technical guide provides an in-depth overview of the water solubility of 4-
(cyclohexylamino)butane-1-sulfonic acid (also known as CABS), a compound relevant to

researchers, scientists, and professionals in drug development. This document compiles

available quantitative data, outlines a detailed experimental protocol for solubility

determination, and presents a logical workflow for this process.

Core Topic: Water Solubility and Physicochemical
Properties
4-(Cyclohexylamino)butane-1-sulfonic acid is a zwitterionic buffer, meaning it contains both

acidic and basic centers. Its structure, featuring a sulfonic acid group and a secondary amine,

dictates its physicochemical properties, including its solubility in aqueous solutions.

Data Presentation
The following table summarizes the key physicochemical properties of 4-
(cyclohexylamino)butane-1-sulfonic acid, with a focus on its water solubility.
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Property Value Source

Water Solubility
0.176 g/mL (clear, colorless

solution)
[1][2]

Molecular Formula C₁₀H₂₁NO₃S [1][2]

Molecular Weight 235.34 g/mol [1][2]

pKa 10.7 (at 25°C) [1][2]

LogP -2 (at 20°C and pH 7-13) [1][2]

Physical Form Solid [1][2]

Density 1.17 ± 0.1 g/cm³ (Predicted) [1][2]

Experimental Protocols
While specific experimental data for the determination of 4-(cyclohexylamino)butane-1-
sulfonic acid's water solubility is not extensively published, a standard protocol for determining

the aqueous solubility of a solid organic compound can be reliably applied. The following

methodology is based on the shake-flask method, a widely accepted technique for solubility

measurement.

Objective:
To determine the aqueous solubility of 4-(cyclohexylamino)butane-1-sulfonic acid at a

specified temperature (e.g., 25°C).

Materials:
4-(Cyclohexylamino)butane-1-sulfonic acid (high purity)

Distilled or deionized water

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge
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Volumetric flasks

Pipettes

Filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm)

Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC, or a

properly calibrated pH meter and titration equipment)

Scintillation vials or other suitable sealed containers

Procedure:
Preparation of Supersaturated Solutions:

Add an excess amount of 4-(cyclohexylamino)butane-1-sulfonic acid to a series of

scintillation vials containing a known volume of distilled water. The excess solid is crucial

to ensure that equilibrium is reached from a state of supersaturation.

Seal the vials to prevent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25°C).

Agitate the samples for a sufficient period to ensure that equilibrium is reached. A typical

duration is 24 to 48 hours. Preliminary studies may be needed to determine the optimal

equilibration time.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the experimental temperature to

allow the excess solid to settle.

To ensure complete separation of the solid and liquid phases, centrifuge the samples at a

controlled temperature.
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Sample Collection and Dilution:

Carefully withdraw an aliquot of the clear supernatant using a pre-warmed pipette to avoid

temperature-induced precipitation.

Filter the aliquot through a syringe filter (0.45 µm) that has been pre-equilibrated at the

experimental temperature.

Accurately dilute the filtered solution with a known volume of solvent to bring the

concentration within the linear range of the analytical method.

Quantification:

Analyze the concentration of 4-(cyclohexylamino)butane-1-sulfonic acid in the diluted

samples using a validated analytical method.

HPLC: A reversed-phase HPLC method with UV detection is often suitable for

compounds with a chromophore.

UV-Vis Spectrophotometry: If the compound has a suitable chromophore and a

standard curve is established.

Titration: Given the acidic and basic nature of the compound, acid-base titration can be

employed.

Data Analysis:

Calculate the concentration of the saturated solution from the mean of multiple

determinations, taking into account the dilution factor.

Express the solubility in appropriate units, such as g/mL, mg/L, or mol/L.

Mandatory Visualization
The following diagrams illustrate the logical workflow for the experimental determination of

water solubility and a conceptual representation of the dissolution process.
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(e.g., 24-48 hours)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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